2-(benzyloxyamino)-N-hydroxyhexanamide

• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol
• IUPAC Name: N-hydroxy-2-(phenylmethoxyamino)hexanamide
• InChI: InChI=1S/C13H20N2O3/c1-2-3-9-12(13(16)14-17)15-18-10-11-7-5-4-6-8-11/h4-8,12,15,17H,2-3,9-10H2,1H3,(H,14,16)
• InChI Key: MTXWGHZYBWXADO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)NO)NOCC1=CC=CC=C1

Description

2-(Benzyloxyamino)-N-hydroxyhexanamide is a hydroxamic acid derivative characterized by a benzyloxyamino group attached to a hexanamide backbone. It has been investigated primarily for its role as a carbonic anhydrase II (CA-II) inhibitor, with a reported inhibition constant (Ki) of 7800 nM . Its structure combines a hydrophobic benzyl group with a polar hydroxamic acid moiety, a design feature shared with other hydroxamate-based enzyme inhibitors. While its CA-II activity is relatively weak compared to other analogs, its structural flexibility makes it a scaffold for further modifications in medicinal chemistry .

Comparison with Similar Compounds

Chlorinated Benzyloxyamino Derivatives

Substituting the benzyl group with electron-withdrawing substituents (e.g., chlorine) enhances CA-II inhibition:

• 2-(4-Chlorobenzyloxyamino)-N-hydroxyhexanamide: Ki = 6100 nM
• 2-(4-Chlorobenzyloxyamino)-N-hydroxypropanamide: Ki = 4700 nM
• 2-(4-Chlorobenzyloxyamino)-N-hydroxyacetamide: Ki = 4800 nM

These compounds show marginally improved potency over the parent compound, suggesting that halogenation slightly enhances target binding. However, elongation of the carbon chain (e.g., hexanamide vs.

Benzothiazole-Hydroxamic Acid Hybrids

6-(2-(Benzo[d]thiazol-2-yl-thio)acetamido)-N-hydroxyhexanamide (BZT-Linker-Aminohexanoic Acid, 2D):

• Molecular weight: 353.45 g/mol
• Structure: Integrates a benzothiazole ring linked via a thioacetamido group to the hydroxamic acid.

Comparison: Unlike 2-(benzyloxyamino)-N-hydroxyhexanamide, 2D targets HDACs rather than CA-II, highlighting how scaffold modifications redirect biological activity.

Fluorinated Analogs

(2S)-6-[(4-Fluorobenzyl)amino]-2-[(2R)-2-(4-Fluorophenyl)-2-methoxyethyl]-N-hydroxyhexanamide:

• Molecular formula: C22H28F2N2O3
• Features: Fluorine atoms enhance metabolic stability and bioavailability.
• Application: Registered in the Protein Data Bank (PDB) as a ligand, suggesting use in structural biology studies .

Key Difference : The fluorinated analog’s extended alkyl chain and methoxy group improve steric interactions with enzyme active sites, though its specific inhibitory activity remains unquantified in the provided data .

Data Tables

Table 1: CA-II Inhibitory Activity of Hydroxamic Acid Derivatives

Compound	Ki (nM)	Reference
2-(Benzyloxyamino)-N-hydroxyhexanamide	7800
2-(4-Chlorobenzyloxyamino)-N-hydroxyhexanamide	6100
2-(4-tert-Butylbenzylideneamino)ethanesulfonamide	8.6

Table 2: Structural and Functional Comparison

Compound	Target Enzyme	Molecular Weight (g/mol)	Key Structural Features
2-(Benzyloxyamino)-N-hydroxyhexanamide	CA-II	280.34	Benzyloxyamino, hydroxamate
BZT-Linker-Aminohexanoic Acid (2D)	HDAC	353.45	Benzothiazole, thioacetamido
Fluorinated Analog (C22H28F2N2O3)	Undisclosed	406.47	Fluorinated benzyl, methoxyethyl

Research Findings and Insights

• Hydrophobic vs. Polar Modifications: Chlorination improves CA-II binding modestly, but bulky substituents (e.g., tert-butyl in 2-(4-tert-butylbenzylideneamino)ethanesulfonamide) drastically enhance potency (Ki = 8.6 nM) . This underscores the importance of steric bulk in enzyme inhibition.
• Scaffold Flexibility: The hydroxamic acid group in 2-(benzyloxyamino)-N-hydroxyhexanamide allows integration into diverse pharmacophores, enabling retargeting (e.g., from CA-II to HDACs) .
• Fluorine Effects : Fluorination in analogs improves pharmacokinetic properties, though its impact on CA-II activity remains underexplored .